Cas no 2359690-79-0 ((R)-1-(3-(1,1-Difluoroethyl)-2-fluorophenyl)ethan-1-amine)

• Product Name: (R)-1-(3-(1,1-Difluoroethyl)-2-fluorophenyl)ethan-1-amine
• CAS No: 2359690-79-0
• MF: C₁₀H₁₂F₃N
• MW: 203.2042
• CID: 5065598
• Update Time: 2026-03-01

(R)-1-(3-(1,1-Difluoroethyl)-2-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-(1,1-Difluoroethyl)-2-fluorophenyl)ethan-1-amine
• (1R)-1-[3-(1,1-difluoroethyl)-2-fluorophenyl]ethan-1-amine
• Benzenemethanamine, 3-(1,1-difluoroethyl)-2-fluoro-α-methyl-, (αR)-
• (R)-1-(3-(1,1-Difluoroethyl)-2-fluorophenyl)ethanamine

• Inchi： 1S/C10H12F3N/c1-6(14)7-4-3-5-8(9(7)11)10(2,12)13/h3-6H,14H2,1-2H3/t6-/m1/s1
• InChI Key： LRBFGJRTQFOYRY-ZCFIWIBFSA-N
• SMILES： FC1C(=C([H])C([H])=C([H])C=1[C@@]([H])(C([H])([H])[H])N([H])[H])C(C([H])([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 221.4±35.0 °C(Predicted)
• pka: 8.47±0.10(Predicted)